2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide

• IUPAC Name: 2-methyl-5-morpholin-4-ylsulfonyl-N-(3-piperidin-1-ylpropyl)benzamide
• InChI: InChI=1S/C20H31N3O4S/c1-17-6-7-18(28(25,26)23-12-14-27-15-13-23)16-19(17)20(24)21-8-5-11-22-9-3-2-4-10-22/h6-7,16H,2-5,8-15H2,1H3,(H,21,24)
• InChI Key: ISCPLWBHJGVQIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NCCCN3CCCCC3
• Molecular Formula: C20H31N3O4S
• Molecular Weight: 409.5 g/mol

Description

2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide, also known as JNJ-10198409, is a chemical compound that belongs to the class of benzamide derivatives. It is a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and inflammation.

Mechanism of Action

2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide acts as a competitive antagonist of the TRPV1 channel, which is a non-selective cation channel expressed in sensory neurons. TRPV1 is involved in the perception of pain, heat, and inflammation, and its activation leads to the release of neuropeptides such as substance P and calcitonin gene-related peptide (CGRP). This compound blocks the activation of TRPV1 by binding to its pore region, thereby preventing the influx of calcium ions and the subsequent release of neuropeptides.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic and anti-inflammatory effects in various animal models. It reduces the sensitivity of sensory neurons to noxious stimuli, such as heat, capsaicin, and acid, and inhibits the release of neuropeptides such as substance P and CGRP. Moreover, this compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide is a potent and selective TRPV1 antagonist that can be used to investigate the role of TRPV1 in pain and inflammation. It has been shown to be effective in various animal models, and its mechanism of action is well understood. However, the use of this compound in lab experiments has some limitations. For example, it may not be suitable for studying the role of TRPV1 in other physiological processes, such as thermoregulation and taste perception. Moreover, the high potency of this compound may lead to off-target effects and non-specific binding.

Future Directions

2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide has potential applications in the treatment of pain and inflammation, as well as other conditions such as migraine, itch, and bladder dysfunction. Future research could focus on the development of more potent and selective TRPV1 antagonists, as well as the investigation of the role of TRPV1 in other physiological processes. Moreover, the use of this compound in clinical trials could provide valuable insights into its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide involves several steps, starting from the reaction of 2-methyl-5-nitrobenzenesulfonamide with 3-(1-piperidinyl)propylamine to form the corresponding amine intermediate. This intermediate is then reacted with 4-morpholinecarboxaldehyde to give the desired product. The yield of the final product is around 50%, and the purity is greater than 99%.

Scientific Research Applications

2-methyl-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide has been extensively studied in preclinical models of pain and inflammation. It has been shown to be effective in reducing acute and chronic pain, as well as inflammatory responses in various animal models. Moreover, this compound has been investigated for its potential use in the treatment of other conditions, such as migraine, itch, and bladder dysfunction.